Role of quaternary ammonium salts as new additives in the enantioselective organocatalytic β-benzylation of enals†‡

Chemical Communications Pub Date: 2012-03-30 DOI: 10.1039/C2CC31451G

Abstract

We report herein the efficiency of quaternary ammonium salts as co-catalysts in organocatalytic Michael reactions involving iminium activation of α,β-unsaturated aldehydes. The enantioselective formal benzylation of these substrates has been optimized and used to rationalize the role of the ammonium salts in these processes.

Graphical abstract: Role of quaternary ammonium salts as new additives in the enantioselective organocatalytic β-benzylation of enals
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